Cas no 4350-09-8 (5-Hydroxy L-Tryptophan)

5-Hydroxy L-Tryptophan (5-HTP) is a naturally occurring amino acid derivative and metabolic intermediate in the biosynthesis of serotonin from L-tryptophan. It is commonly derived from the seeds of Griffonia simplicifolia and serves as a direct precursor to serotonin, a neurotransmitter involved in mood regulation, sleep, and appetite. 5-HTP is notable for its ability to cross the blood-brain barrier, enhancing its bioavailability and efficacy in supporting neurological and physiological functions. Its applications extend to research in neurochemistry and dietary supplements, where it is studied for its potential role in serotonin-related pathways. The compound is characterized by high purity and stability under standard storage conditions.

5-Hydroxy L-Tryptophan structure

Product name:5-Hydroxy L-Tryptophan

CAS No:4350-09-8

MF:C₁₁H₁₂N₂O₃

MW:220.2246

MDL:MFCD00064341

CID:44968

PubChem ID:439280

5-Hydroxy L-Tryptophan Chemical and Physical Properties

Names and Identifiers

- 5-Hydroxy-L-tryptophan
- 2-AMINO-3-(5-HYDROXY-1H-INDOL-3-YL)PROPIONIC ACID
- 5-HTP
- 5-HYDROXY-L-TRP-OH
- (-)-5-HYDROXY-L-TRYPTOPHAN
- 5-HYDROXY-TRP-OH
- 5-HYDROXYTRYPTOPHAN
- C5-HYDROXY-L-TRYPTOPHAN
- H-5-HYDROXY-TRP-OH
- H-TRP(5-OH)-OH
- L-2-AMINO-3-(5-HYDROXYINDOLYL)PROPIONIC ACID
- L-5-HTP
- L-5-HYDROXYTRYPTOPHAN
- L-5-HYDROXYTRYPTOPHAN HYDRATE
- OXITRIPTAN
- (S)-2-AMINO-3-(5-HYDROXY-1H-INDOL-3-YL)-PROPIONIC ACID
- 5-hydroxy-l-tryptopha
- 5-Hydroxy-L-tryptophan, Free Acid
- Griffonia seed
- 5-Hydroxy L-Tryptophan
- 5-Hydroxy-L-tryptophane
- (2S)-2-amino-3-(5-hydroxy-1H-indol-3-yl)propanoic acid
- L-5-HTP L-2-Amino-3-(5-hydroxyindolyl)propionic acid
- [ "L-5-HTP" ]
- Levothym
- Cincofarm
- Tryptophan, 5-hydroxy-
- Pretonine
- Tript-OH
- Quietim
- 5-Hydroxytryptophan L-form
- Oxyfan
- Telesol
- Serotonyl
- 5-Hydroxyl-L-tryptophan
- (S)-2-amino-3-(5-hydroxy-1H-indol-3-yl)propanoic acid
- L-Tryptophan, 5-hydroxy-
- Oxitriptan [INN]
- Oxitriptanum [INN-Latin]
- Oxitriptano [INN-Spanish]
- Tryptophan, 5-hydrox
- Tryptophan, 5-hydr
- MFCD00064341
- A826297
- HYDROXYTRYPTOPHAN [VANDF]
- Tryptophan, 5-hydroxy-, dl
- Lopac-H-9772
- L-oxitriptan
- NCGC00091062-09
- 5-hydroxytryptophan, dl-
- EN300-1720935
- BRN 0088200
- OXITRIPTAN [WHO-DD]
- Oxitriptano (INN-Spanish)
- OXITRIPTAN (MART.)
- DTXCID005437
- Tripten
- 4350-09-8
- MLS002153452
- Q-200544
- Triptene
- HMS3261N16
- 5-HYDROXYTRYPTOPHAN L-FORM [MI]
- 5-Hydroxytryptophan L form
- 2S)-2-amino-3-(5-hydroxy-1H-indol-3-yl)propanoicacid
- Z2044741046
- CHEMBL350221
- AM20060629
- SDCCGSBI-0050608.P002
- bmse000457
- SMR001230815
- AS-12269
- HYDROXYTRYPTOPHAN [INCI]
- Levothym (TN)
- C00643
- UNII-C1LJO185Q9
- 5-hydroxy tryptophan
- 4PQ
- 5-HTP Phenolic
- CCRIS 4418
- Ro 3-5940 HCl
- NS00002848
- Tox21_500627
- OXITRIPTAN [MART.]
- TRYPTOPHAN IMPURITY D [EP IMPURITY]
- NCGC00091062-12
- Tox21_111073
- Lopac0_000627
- NCGC00091062-08
- EINECS 224-411-1
- 5-22-14-00278 (Beilstein Handbook Reference)
- (S)-5-Hydroxytryptophan
- Tox21_111073_1
- GTPL4671
- NCGC00258585-01
- CS-W019879
- BDBM50403163
- Dl-oxitriptan
- NCGC00091062-07
- L-5-Hydroxytryptophan (L-5-HTP; Oxitriptan)
- s4769
- 5-HYDROXY-TRYPTOPHAN
- NCGC00091062-01
- 5-Hydroxytryptophane
- HMS2231H15
- (S)-2-Amino-3-(5-hydroxy-1H-indol-3-yl)propanoic Acid (5-Hydroxytryptophan)
- H0531
- D07339
- Oxitriptanum (INN-Latin)
- N-ACETYLTRYPTOPHAN IMPURITY D [EP IMPURITY]
- NCGC00091062-05
- H 9772
- SR-01000075584-1
- DTXSID1025437
- NCGC00091062-03
- Oxitriptan (INN)
- CHEBI:17780
- Levotinine
- C1LJO185Q9
- LP00627
- 5-Hydroxy-L-tryptophan, United States Pharmacopeia (USP) Reference Standard
- NCGC00261312-01
- HY-B1716
- CAS-4350-09-8
- (2S)-2-amino-3-(5-hydroxyindol-3-yl)propanoic acid
- (2S)-2-amino-3-(5-hydroxy-1H-indol-3-yl)propanoicacid
- CCG-204715
- AKOS004119863
- NCGC00091062-02
- hydroxytryptophan
- 5-HYDROXY-L-TRYPTOPHAN [USP-RS]
- SR-01000075584
- NCGC00015526-01
- CDAD59D9-D915-46DD-8029-48C808976B7C
- Oxitriptan 1
- Tryptophan, 5-hydroxy-, L-
- EU-0100627
- N06AX01
- AC-24420
- DB02959
- Oxitriptanum
- SCHEMBL43243
- 5-Hydroxy-L-tryptophan, powder
- Q238544
- S(+)-1-alpha-Amino-5-hydroxyindole-3-propionic acid
- NCGC00091062-06
- Tox21_201032
- Serotain
- NCGC00091062-04
- Oxitriptano
- 5HTP
- 5-hydroxytryptophan DL-form
- DL-5-HTP
- 5-hydroxy-DL-tryptophan
- (+-)-5-hydroxytryptophan
- SMR000326745
- DL-5-hydroxytryptophan
- MLS006011926
- DB-139862
- NCGC00601952-15
- MDL： MFCD00064341
- Inchi： 1S/C11H12N2O3/c12-9(11(15)16)3-6-5-13-10-2-1-7(14)4-8(6)10/h1-2,4-5,9,13-14H,3,12H2,(H,15,16)/t9-/m0/s1
- InChI Key： LDCYZAJDBXYCGN-VIFPVBQESA-N
- SMILES： O([H])C1C([H])=C([H])C2=C(C=1[H])C(=C([H])N2[H])C([H])([H])[C@@]([H])(C(=O)O[H])N([H])[H]
- BRN： 88200

Computed Properties

Exact Mass: 220.08500
Monoisotopic Mass: 220.085
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 8
XLogP3: -1.2
Topological Polar Surface Area: 99.3

Experimental Properties

Color/Form: Powder
Density: 0.902 g/mL at 25 °C(lit.)
Melting Point: 270 °C (dec.) (lit.)
Boiling Point: 520.6℃ at 760 mmHg
Flash Point: 175 °F
Refractive Index: n20/D 1.4850(lit.)
Solubility: H2O: 10 mg/mL
Water Partition Coefficient: Slightly soluble
PSA: 99.34000
LogP: 1.52820
Specific Rotation: -32.5 º (c=1,H2O on dry basis)
Solubility: Soluble in water
Merck: 4847
Optical Activity: [α]22/D −30°, c = 1 in H2O

5-Hydroxy L-Tryptophan Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H301,H315,H319,H335
Warning Statement： P261,P301+P310,P305+P351+P338
Hazardous Material transportation number：UN 2811 6.1/PG 3
WGK Germany：3
Hazard Category Code： 22-36/37/38
Safety Instruction： S36-S26
FLUKA BRAND F CODES：3-10
RTECS：YN7110000
Hazardous Material Identification：
TSCA：Yes
HazardClass：6.1
Packing Group：III
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R22
Safety Term：6.1
PackingGroup：III
Packing Group：III
Hazard Level：6.1

5-Hydroxy L-Tryptophan Customs Data

HS CODE：2929909090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Hydroxy L-Tryptophan Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-W019879-100g	L-5-Hydroxytryptophan	4350-09-8	99.90%	100g	$70.0	2022-04-27
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	H0531-1G	5-Hydroxy-L-tryptophan	4350-09-8	>98.0%(T)(HPLC)	1g	¥205.00	2024-04-16
Enamine	EN300-1720935-0.1g	(2S)-2-amino-3-(5-hydroxy-1H-indol-3-yl)propanoic acid	4350-09-8	95.0%	0.1g	$19.0	2025-03-21
Enamine	EN300-1720935-0.25g	(2S)-2-amino-3-(5-hydroxy-1H-indol-3-yl)propanoic acid	4350-09-8	95.0%	0.25g	$19.0	2025-03-21
Enamine	EN300-1720935-50.0g	(2S)-2-amino-3-(5-hydroxy-1H-indol-3-yl)propanoic acid	4350-09-8	95.0%	50.0g	$89.0	2025-03-21
abcr	AB117334-250 g	L-5-Hydroxytryptophan, 97% (H-L-Trp(5-OH)-OH); .	4350-09-8	97%	250 g	€449.90	2023-07-20
Fluorochem	218377-100g	5-Hydroxy-L-Tryptophan	4350-09-8	95%	100g	￡116.00	2022-03-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	L830250-100g	L-5-Hydroxytryptophan	4350-09-8	98%	100g	539.00	2023-10-27
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R001192-25g	5-Hydroxy L-Tryptophan	4350-09-8	98%	25g	￥113	2024-05-23
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHR2597-100MG	5-Hydroxy L-Tryptophan	4350-09-8		100mg	¥2637.16	2025-01-16

5-Hydroxy L-Tryptophan Related Literature

1. 1D, 2D and 3D coordination polymers of 1,3-phenylene diisonicotinate with Cu(i)/Cu(ii): Cu2I2 building block, anion influence and guest inclusions†

Gargi Mukherjee,Kumar Biradha CrystEngComm, 2014,16, 4701-4705
2. A bromine catalysed dimerisation of α,α′-dihalomonopyrrolo-TTF†

Hemant Gopee,Bo M. Petersen,Andrew D. Bond,Jan O. Jeppesen Chem. Commun., 2007, 4110-4112
3. A catalytically relevant intermediate in the synthesis of cyclic polymers from alkynes†

Christopher D. Roland,Tianyu Zhang,Sudarsan VenkatRamani,Ion Ghiviriga,Adam S. Veige Chem. Commun., 2019,55, 13697-13700
4. 4D Biochemical Photocustomization of Hydrogel Scaffolds for Biomimetic Tissue Engineering

RyanM.Francis,ColeA.DeForest
5. A 2D transition-metal dichalcogenide MoS2 based novel nanocomposite and nanocarrier for multiplex miRNA detection†

Rohit Chand,Saipriya Ramalingam,Suresh Neethirajan Nanoscale, 2018,10, 8217-8225

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Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:4350-09-8)L-5-Hydroxytryptophan

Purity:99.9%

Quantity:200kg

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